Cas no 514801-18-4 (4-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methylbenzohydrazide)

• Product Name: 4-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methylbenzohydrazide
• CAS No: 514801-18-4
• MF: C₁₃H₁₅N₅O₃
• MW: 289.289901971817
• MDL: MFCD03423069
• CID: 3058079
• PubChem ID: 844330
• Update Time: 2025-04-21

4-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methylbenzohydrazide Chemical and Physical Properties

Names and Identifiers

• 4-(3,5-Dimethyl-4-nitro-pyrazol-1-ylmethyl)-benzoic acid hydrazide
• 4-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methylbenzohydrazide
• 4-[(3,5-dimethyl-4-nitropyrazol-1-yl)methyl]benzohydrazide
• 514801-18-4
• Oprea1_018351
• BBL039430
• STK315905
• AK-968/41925722
• EN300-228802
• 4-[(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]benzoic acid hydrazide
• 4-((3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methyl)benzoic acid hydrazide
• AKOS000305362
• 4-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]benzohydrazide
• DTXSID501153336
• 4-({4-nitro-3,5-dimethyl-1H-pyrazol-1-yl}methyl)benzohydrazide

• MDL： MFCD03423069
• Inchi： 1S/C13H15N5O3/c1-8-12(18(20)21)9(2)17(16-8)7-10-3-5-11(6-4-10)13(19)15-14/h3-6H,7,14H2,1-2H3,(H,15,19)
• InChI Key： JWMSESWWXNCYIC-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(C)=NN(C=1C)CC1C=CC(C(NN)=O)=CC=1)=O

Computed Properties

• Exact Mass: 289.11748936Da
• Monoisotopic Mass: 289.11748936Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 119Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives